Cas no 1542921-41-4 (4-(furan-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(furan-3-yl)methylpiperidin-4-ol
• CAS No: 1542921-41-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6262495
• PubChem ID: 83172402
• Update Time: 2025-07-20

4-(furan-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(furan-3-yl)methylpiperidin-4-ol
• 4-[(furan-3-yl)methyl]piperidin-4-ol
• 1542921-41-4
• AKOS021494162
• EN300-1870471

• Inchi： 1S/C10H15NO2/c12-10(2-4-11-5-3-10)7-9-1-6-13-8-9/h1,6,8,11-12H,2-5,7H2
• InChI Key： OFIFKVMZEDATOT-UHFFFAOYSA-N
• SMILES： OC1(CC2=COC=C2)CCNCC1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(furan-3-yl)methylpiperidin-4-ol

Recent Advances in the Study of 4-(furan-3-yl)methylpiperidin-4-ol (CAS: 1542921-41-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(furan-3-yl)methylpiperidin-4-ol (CAS: 1542921-41-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(furan-3-yl)methylpiperidin-4-ol as a key intermediate in the synthesis of novel bioactive molecules. Its furan and piperidine moieties make it an attractive scaffold for the development of compounds with diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic transformations, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific biological pathways. For instance, preliminary data suggest that 4-(furan-3-yl)methylpiperidin-4-ol exhibits inhibitory effects on certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with neuronal receptors has sparked interest in its potential applications in neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 4-(furan-3-yl)methylpiperidin-4-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 4-(furan-3-yl)methylpiperidin-4-ol represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued exploration of this compound may pave the way for the development of novel therapeutic agents with significant clinical impact.